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Compound of Interest

Compound Name: NH2-PEGS8-OH

Cat. No.: B1665985

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and disposal
procedures for NH2-PEG8-OH (amino-PEG8-alcohol), a heterobifunctional PROTAC linker
used in bioconjugation and drug delivery systems. Adherence to these guidelines is crucial for
ensuring laboratory safety and maintaining the integrity of experimental outcomes.

Chemical Identification and Properties

NH2-PEG8-OH is a polyethylene glycol (PEG) derivative containing a terminal primary amine
group and a terminal hydroxyl group. The eight-unit PEG chain imparts hydrophilicity, which
can be advantageous in biological applications.

Table 1: Physicochemical Properties of NH2-PEG8-OH
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Hazard Identification and Safety Data

Based on available Safety Data Sheets (SDS), NH2-PEG8-OH is classified as a hazardous
substance that can cause skin and eye irritation.

Table 2: GHS Hazard Classification for NH2-PEG8-OH

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.biochempeg.com/product/NH2-PEG8-OH.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/jka12011
https://www.biochempeg.com/product/NH2-PEG8-OH.html
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Physical_Properties_of_Boc_NH_PEG8_CH2CH2COOH.pdf
https://www.biochempeg.com/product/NH2-PEG8-OH.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/jka12011
https://www.benchchem.com/product/b1665985?utm_src=pdf-body
https://www.benchchem.com/product/b1665985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Hazard . .
Hazard Class Category Pictogram Signal Word
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n
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Source: MedchemExpress Safety Data Sheet

Toxicological Information

Specific quantitative toxicological data such as LD50 or LC50 values for NH2-PEG8-OH are
not readily available in the public domain. Therefore, it is essential to handle this compound
with caution, assuming it may have uncharacterized toxicological properties.

Handling Precautions and Personal Protective
Equipment (PPE)

Proper handling procedures are critical to minimize the risk of exposure and ensure a safe
laboratory environment.

Engineering Controls

o Work in a well-ventilated area. For procedures that may generate aerosols or mists, a
chemical fume hood is recommended.

e Ensure that an eyewash station and a safety shower are readily accessible in the work area.

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling NH2-PEG8-OH:

e Eye and Face Protection: Chemical safety goggles with side shields or a face shield are
mandatory to protect against splashes.
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e Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required. Inspect
gloves for any signs of damage before use and dispose of them properly after handling the
compound.

o Body Protection: A laboratory coat must be worn to protect skin and clothing.

General Hygiene Practices

e Wash hands thoroughly with soap and water after handling the chemical, before breaks, and
at the end of the workday.

e Do not eat, drink, or smoke in the laboratory.
» Avoid inhalation of any mists or vapors.

» Avoid direct contact with skin and eyes.

Experimental Protocols

While specific experimental protocols should be developed and validated for each application,
the following provides a general workflow for handling and using amine-terminated PEG linkers
like NH2-PEG8-OH.

Reaction Cleanup & Disposal

i
¢ NH2-PEGE-OH ] Incubate as per Quench Reaction Dispose of Waste
P fion Mixture [ uuuuuuuu (it applicable) ) Purify Product Properly e

Click to download full resolution via product page
Caption: A generalized experimental workflow for handling NH2-PEG8-OH.

Preparation of Stock Solutions
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o Allow the sealed container of NH2-PEG8-OH to equilibrate to room temperature before
opening to prevent moisture condensation.

e As NH2-PEGS8-OH is likely a viscous liquid or low-melting solid, it is recommended to
prepare a stock solution for easier handling.

e Use an anhydrous solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)
to dissolve the reagent.

» Store stock solutions at -20°C in tightly sealed containers. Avoid repeated freeze-thaw
cycles.

Reaction Conditions

e The primary amine group of NH2-PEG8-OH is reactive with carboxylic acids, activated NHS
esters, and carbonyls (ketones, aldehydes).

e Reactions involving the amine group are typically performed in non-amine-containing buffers
at a pH of 7-9 (e.g., PBS, HEPES, or borate buffer). Buffers containing primary amines, such
as Tris or glycine, should be avoided as they will compete in the reaction.

First Aid Measures

In the event of exposure, follow these first aid procedures immediately.

Table 3: First Aid Measures for NH2-PEG8-OH Exposure
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical attention.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical aid.
If swallowed, do NOT induce vomiting. Never
) give anything by mouth to an unconscious
Ingestion

person. Rinse mouth with water. Get medical

attention.

Source: MedchemExpress Safety Data Sheet

Storage and Stability

Proper storage is essential to maintain the stability and reactivity of NH2-PEG8-OH.

Long-term Storage: Store at -20°C in a dry, dark environment.[2]
Short-term Storage: Can be stored at 4°C for short periods.[2]
Keep the container tightly sealed to protect from light and moisture.

For optimal stability, consider storing under an inert atmosphere (e.g., nitrogen or argon).

Spill Management and Disposal

In the event of a spill, and for routine disposal of waste, the following procedures should be

followed.
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Caption: A workflow for the safe management of an NH2-PEG8-OH spill.

Spill Management

o Evacuate the immediate area.
+ Ensure adequate ventilation.
» Wear the appropriate PPE as described in Section 3.2.

» Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or
earth.
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e Collect the absorbed material and any contaminated soil into a sealed, properly labeled
container for hazardous waste disposal.

e Clean the spill area thoroughly with soap and water.

Waste Disposal

o All waste containing NH2-PEG8-OH, including unused product and contaminated materials
(e.g., gloves, pipette tips, absorbent paper), must be collected in a designated, sealed, and
properly labeled hazardous waste container.

e Do not dispose of NH2-PEG8-OH down the drain or in regular trash.

» Dispose of chemical waste through an approved hazardous waste disposal program in
accordance with local, state, and federal regulations.

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety analysis. Users should always consult the most current Safety Data Sheet
(SDS) from the supplier before handling any chemical. All laboratory work should be conducted
by trained professionals in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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